Cas no 2411199-67-0 (2-Chloro-N-[[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl]-N-cyclopropylpropanamide)

• Product Name: 2-Chloro-N-[[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl]-N-cyclopropylpropanamide
• CAS No: 2411199-67-0
• MF: C₁₅H₁₅Cl₂N₃O₂
• MW: 340.204501390457
• CID: 6438944
• PubChem ID: 146085928
• Update Time: 2025-06-28

2-Chloro-N-[[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl]-N-cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl]-N-cyclopropylpropanamide
• 2-chloro-N-{[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl}-N-cyclopropylpropanamide
• Z1562121561
• 2411199-67-0
• EN300-7560547

• Inchi： 1S/C15H15Cl2N3O2/c1-9(16)15(21)20(10-6-7-10)8-13-18-19-14(22-13)11-4-2-3-5-12(11)17/h2-5,9-10H,6-8H2,1H3
• InChI Key： JVBVNZGGQRRAOY-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(CC1=NN=C(C2C=CC=CC=2Cl)O1)C1CC1)=O

Computed Properties

• Exact Mass: 339.0541321g/mol
• Monoisotopic Mass: 339.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.2Ų

Additional information on 2-Chloro-N-[[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl]-N-cyclopropylpropanamide

Compound CAS No. 2411199-67-0: 2-Chloro-N-[[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl]-N-cyclopropylpropanamide

The compound with CAS No. 2411199-67-0, named 2-Chloro-N-[[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]methyl]-N-cyclopropylpropanamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities.

Structural Insights: The molecule incorporates a 1,3,4-oxadiazole ring system, which is a five-membered heterocycle containing one oxygen and two nitrogen atoms. This ring is substituted at the 5-position with a 2-chlorophenyl group, introducing electronic and steric effects that can influence the compound's reactivity and selectivity. The cyclopropyl group attached to the nitrogen atom further enhances the molecule's complexity and potential for interaction with biological targets.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis typically begins with the preparation of the oxadiazole core, followed by substitution reactions to introduce the chlorophenyl and cyclopropyl groups. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure.

Biological Activity: Studies have demonstrated that this compound exhibits moderate to high potency in inhibiting certain enzyme targets associated with neurodegenerative diseases and cancer. For instance, it has shown promise as a potential inhibitor of histone deacetylases (HDACs), which are enzymes involved in chromatin remodeling and gene regulation.

Applications in Drug Discovery: The oxadiazole moiety is known for its ability to enhance drug-like properties such as solubility and bioavailability. This makes the compound an attractive candidate for further exploration in preclinical studies aimed at developing novel therapeutics.

Environmental Impact: As part of green chemistry initiatives, researchers are evaluating the environmental footprint of this compound during its synthesis and application phases. Preliminary data suggest that it has a relatively low toxicity profile towards non-target organisms.

Future Directions: Ongoing research is focused on optimizing the compound's pharmacokinetic properties to improve its efficacy in vivo. Additionally, efforts are being made to explore its potential as a pesticide or herbicide, given its structural similarities to known agrochemical agents.

In conclusion, CAS No. 2411199-67-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and biological profile make it a valuable addition to the arsenal of compounds being investigated for therapeutic and agricultural uses.